1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H28N2O2/c1-19(2,3)18(23)21-13-10-16(11-14-21)17(22)20-12-9-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,20,22)
• InChI Key: SIWFEZYUORSROQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide, also known as DPP-4 inhibitor, is a class of oral hypoglycemic agents used in the treatment of type 2 diabetes mellitus. DPP-4 inhibitors work by inhibiting the enzyme dipeptidyl peptidase-4, which is responsible for the degradation of incretin hormones. Incretin hormones are responsible for regulating glucose metabolism in the body, and by inhibiting their degradation, DPP-4 inhibitors help to lower blood glucose levels.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide involves the inhibition of the enzyme dipeptidyl peptidase-4, which is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting the degradation of these hormones, 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide inhibitors increase their half-life and enhance their glucose-lowering effects.
Biochemical and Physiological Effects:
1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects. It has been found to increase insulin secretion, decrease glucagon secretion, and improve beta-cell function. Additionally, 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide inhibitors have been found to have anti-inflammatory and anti-oxidant properties, which may have potential therapeutic applications in other diseases such as cardiovascular disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide in lab experiments include its well-established mechanism of action and its ability to effectively lower blood glucose levels. However, limitations of using 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide inhibitors in lab experiments include the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

For research on 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide include further investigation of its potential therapeutic applications in other diseases such as cardiovascular disease and Alzheimer's disease. Additionally, research may focus on developing more potent and selective 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide inhibitors with fewer off-target effects. Finally, research may also focus on developing combination therapies with 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide inhibitors and other hypoglycemic agents to improve their glucose-lowering effects.

Scientific Research Applications

1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes mellitus. It has been shown to effectively lower blood glucose levels in both animal and human studies. Additionally, 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide inhibitors have been found to have anti-inflammatory and anti-oxidant properties, which may have potential therapeutic applications in other diseases such as cardiovascular disease and Alzheimer's disease.